Cas no 1305324-76-8 (Methyl 5-Chloro-1H-pyrrolo2,3-Bpyridine-6-carboxylate)

• Product Name: Methyl 5-Chloro-1H-pyrrolo2,3-Bpyridine-6-carboxylate
• CAS No: 1305324-76-8
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• MDL: MFCD20487060
• CID: 4693292
• Update Time: 2025-06-09

Methyl 5-Chloro-1H-pyrrolo2,3-Bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• KM5514
• Methyl 5-chloro-1H-pyrrolo[2,3-b]pyridine-6-carboxylate, AldrichCPR
• Methyl 5-Chloro-1H-pyrrolo2,3-Bpyridine-6-carboxylate

• MDL： MFCD20487060
• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)7-6(10)4-5-2-3-11-8(5)12-7/h2-4H,1H3,(H,11,12)
• InChI Key： HQNDHSJKQGJUKN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)N=C2C(C=CN2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.5±0.1 g/cm3

Methyl 5-Chloro-1H-pyrrolo2,3-Bpyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Methyl 5-Chloro-1H-pyrrolo2,3-Bpyridine-6-carboxylate

Methyl 5-Chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate (CAS No. 1305324-76-8): A Comprehensive Overview

Methyl 5-Chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate (CAS No. 1305324-76-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 5-chloropyrrolo[2,3-b]pyridine-6-carboxylate, is a member of the pyrrolopyridine family and has garnered attention due to its unique structural features and potential biological activities.

The chemical structure of methyl 5-chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate consists of a pyrrole ring fused to a pyridine ring, with a chlorine atom at the 5-position and a methyl ester group at the 6-position. This arrangement provides the molecule with a high degree of functional versatility, making it an attractive candidate for various chemical and biological studies.

In recent years, significant advancements have been made in understanding the pharmacological properties of methyl 5-chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that methyl 5-chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate effectively inhibits the activity of certain kinases involved in cancer cell proliferation and survival. This finding has opened new avenues for the development of targeted therapies for various types of cancer.

Beyond its anti-cancer properties, methyl 5-chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate has also shown promise in the treatment of inflammatory diseases. A study conducted by researchers at the University of California in 2020 revealed that this compound can modulate the expression of pro-inflammatory cytokines, thereby reducing inflammation in cellular models. These findings suggest that methyl 5-chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthesis of methyl 5-chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of a suitable pyrrole derivative with a pyridine carboxylic acid followed by esterification. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its biological activities, methyl 5-chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate is also being explored for its potential as a building block in organic synthesis. Its unique structural features make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers at Harvard University have used this compound as a key intermediate in the synthesis of novel antibiotics and antiviral agents.

The safety profile of methyl 5-chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity in vitro and in vivo models. However, as with any new chemical entity, further studies are necessary to fully understand its safety profile before it can be considered for clinical applications.

In conclusion, methyl 5-chloro-1H-pyrrolo2,3-bpyridine-6-carboxylate (CAS No. 1305324-76-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to the advancement of medical science and drug discovery.